Cas no 2309463-95-2 (2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid)

• Product Name: 2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid
• CAS No: 2309463-95-2
• MF: C₂₀H₂₇BrN₂O₅
• MW: 455.34278512001
• CID: 6596090
• PubChem ID: 165979855
• Update Time: 2025-06-08

2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7428688
• 2309463-95-2
• 2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid

• Inchi： 1S/C20H27BrN2O5/c1-19(2,3)28-18(26)23-10-13-6-7-20(8-14(13)11-23,27-12-17(24)25)15-4-5-16(21)22-9-15/h4-5,9,13-14H,6-8,10-12H2,1-3H3,(H,24,25)
• InChI Key： OSXJUAWWXXOJJH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2CN(C(=O)OC(C)(C)C)CC2C1)OCC(=O)O

Computed Properties

• Exact Mass: 454.11033g/mol
• Monoisotopic Mass: 454.11033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid

Comprehensive Analysis of 2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid (CAS No. 2309463-95-2)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, the compound 2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid (CAS No. 2309463-95-2) has garnered significant attention due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries from researchers and industry professionals.

The 2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid is a sophisticated organic molecule featuring a bromopyridinyl moiety, a tert-butoxycarbonyl (Boc) protecting group, and an acetic acid functional group. Its complex structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in drug discovery.

Researchers often inquire about the synthetic routes for this compound. The synthesis typically involves multi-step organic reactions, including Boc protection, nucleophilic substitution, and ester hydrolysis. The presence of the 6-bromopyridin-3-yl group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. These reactions enable the introduction of diverse pharmacophores, enhancing the compound's utility in drug design.

Another frequently searched topic is the stability and storage conditions of CAS No. 2309463-95-2. This compound is generally stable under inert atmospheres and should be stored at low temperatures (e.g., -20°C) to prevent degradation. The Boc group is sensitive to acidic conditions, which is a critical consideration during handling and purification.

The applications of this compound extend beyond traditional drug discovery. With the growing interest in targeted protein degradation and kinase inhibitors, 2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid serves as a versatile building block. Its octahydro-1H-isoindol core is particularly noteworthy, as it mimics natural product scaffolds, offering opportunities for fragment-based drug design.

From an SEO perspective, this article addresses high-traffic keywords such as "Boc-protected intermediates," "bromopyridine derivatives," and "acetic acid functionalized compounds," which are commonly searched by chemists and pharmaceutical scientists. The compound's relevance to cancer research and neurodegenerative diseases further amplifies its importance in contemporary scientific discourse.

In summary, 2-{[5-(6-bromopyridin-3-yl)-2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindol-5-yl]oxy}acetic acid (CAS No. 2309463-95-2) represents a cutting-edge tool in medicinal chemistry. Its structural complexity and functional versatility make it indispensable for researchers exploring innovative therapeutic strategies. As the demand for precision medicine grows, compounds like this will continue to play a pivotal role in advancing drug development pipelines worldwide.